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PASCC Susceptibility of Stainless Steels

The table below summarizes the PASCC susceptibility of various stainless steels and nickel alloys, based on

experimental data and industrial case studies [1] [2] [3].

Material Type / Key Compositional Sensitization & Key Experimental & Field

Grade Features PASCC Susceptibility Observations

Standard ~18% Cr, ~8% Ni, High Susceptibility [4]  Susceptible to rapid

Austenitic Higher C (>0.03%) [5] [6] sensitization at 450-900°C;

(304/304H) prone to intergranular PASCC
(3] [5].

Standard ~18% Cr, ~10% Ni, Moderate to High Lower carbon content slows

Austenitic ~2% Mo, Lower C (L  Susceptibility (L grade  sensitization; remains

(316/316L) grade) offers better resistance)  susceptible with prolonged high-

temp exposure [3].

Stabilized Ti addition Lower Susceptibility Ti/Cb forms carbides, slowing Cr
Austenitic (321) (when properly depletion; requires 1000-4000+
stabilized) hours at 427-927°C to sensitize

(2] [3].
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Material Type /
Grade

Stabilized
Austenitic
(3471347H)

Low-Carbon
Austenitic
(304L, 316L)

Austenitic
Castings (CF-
8C, CF-3 Mod.)

Weld Deposited
Metals (308L,
309NbL)

High-Nickel
Alloys (Alloy
800, 825)

Key Compositional
Features

Nb (Cb) addition

Carbon < 0.03%

High Cr, Ni, C; some
with controlled ferrite

Low C, high ferrite
content

High Ni, Fe, Cr

Sensitization &

PASCC Susceptibility

Lower Susceptibility
(when properly
stabilized)

Moderate
Susceptibility

Low Susceptibility
(with high ferrite
content)

Low Susceptibility

Susceptible

Key Experimental & Field
Observations

Excellent long-term stability; Nb
slows sensitization but can
occur after long-term exposure
(e.g., 762°C) [2] [6].

Shifts sensitization curve to
longer times; not immune to
PASCC with extended high-
temp exposure [1] [2] [3].

Excellent PASCC resistance
with low C, high ferrite content
(>~20%); ferrite suppresses
austenite sensitization [1].

Excellent PASCC resistance due
to high ferrite content; ferrite
content is critical for IGSCC
resistance [1].

Can sensitize and suffer
PASCC; not a guaranteed
preventive measure [2] [3].

Experimental Protocols for PASCC Evaluation

The experimental methods for evaluating PASCC susceptibility focus on creating the conditions for cracking

and then assessing the damage.

Key Test Environment and Specimen Preparation

A widely used method involves exposing sensitized specimens to an acidified potassium tetrathionate

(K2S40s) solution, which simulates the presence of polythionic acids [1]. Another common test solution
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contains thiosulfate anions (S20327) [3]. The standard acidified copper sulfate test (per ASTM A262
Practice E) can also be used for quality control, as its sensitization range overlaps with that of polythionic

acid [2].

Specimens must be sensitized before testing by heat-treating within the 450-900°C range to precipitate
chromium carbides at grain boundaries [3]. Applied or residual tensile stress is required, introduced via U-

bend specimens, C-rings, or constant load tests [7] [8].

Damage Assessment and Analysis

After exposure, samples are examined for cracks. The primary analysis involves:

¢ Metallographic Examination: Polished cross-sections are examined under a microscope. The
hallmark of PASCC is intergranular cracking (cracks following grain boundaries), often with
branching and grain fallout [4] [3].

¢ Fractography: Scanning Electron Microscopy (SEM) of the fracture surface reveals a "rock candy"
appearance, characteristic of intergranular fracture [3] [6].

¢ Microchemical Analysis: Energy Dispersive X-ray Spectroscopy (EDS) can detect sulfur in crack
deposits, confirming the role of the corrosive agent [4] [6].

¢ Sensitization Confirmation: A standard test like ASTM A262 Practice A (Oxalic Acid Etch) is
performed to confirm a "ditched" microstructure indicative of sensitization [3].

PASCC Mechanism and Experimental Workflow

The diagram below illustrates the PASCC mechanism and its experimental evaluation workflow.
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Prerequisites for PASCC
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Key Factors Influencing PASCC Susceptibility

The data indicates that PASCC susceptibility is not a simple yes/no for each grade but is governed by a few

critical metallurgical and environmental factors.

o Sensitization is a Prerequisite: The single most important factor is the sensitized microstructure,
where chromium carbides precipitate at grain boundaries, creating chromium-depleted zones that are
anodic and susceptible to attack [4] [3]. This occurs when the material is exposed to the temperature

range of approximately 400-900°C (752-1652°F) for a sufficient time [3] [5].

¢ The Critical Role of Composition:

o Carbon Content: Lower carbon grades (L grades) and stabilized grades (with Ti or Nb) are
more resistant because they slow down the kinetics of chromium carbide formation, shifting the
time-temperature-sensitization curve to longer times [1] [2] [3].

o Ferrite Content: In castings and weld metals, a higher ferrite content significantly improves
PASCC resistance. Ferrite provides a fast diffusion path for chromium, preventing its depletion
at austenite grain boundaries [1].

¢ The Formation of Polythionic Acid: The corrosive environment is created during shutdowns. Sulfide
scale (e.g., FeS) formed during operation reacts with oxygen and moisture (from air and water
washing) to produce polythionic acids (H2SxOn) [7] [3] [5]. Therefore, equipment is most vulnerable

during out-of-service periods.
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Need Custom Synthesis?

Email: info@smolecule.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not intended for
diagnostic or therapeutic procedures. While Smolecule strives to provide accurate protocols, we make no

warranties, express or implied, regarding the fitness of this product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent suits your

experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

© 2026 Smolecule. All rights reserved. 6/7 Tech Support


https://www.smolecule.com/products/s571748?utm_src=pdf-custom-synthesis
https://www.jstage.jst.go.jp/article/jcorr1974/34/12/34_12_679/_article
https://colab.ws/articles/10.5006%2F0010-9312-20.8.256t
https://www.corrosionpedia.com/polythionic-acid-stress-corrosion-cracking-of-austenitic-stainless-steel/2/7222
https://si-materialslab.com/polythionic-scc/
https://www.afpm.org/data-reports/technical-papers/qa-search/question-20-when-it-appropriate-neutralize-austenitic
https://www.linkedin.com/pulse/polythionic-acid-stress-corrosion-cracking-347h-steel-sarah-bagnall
https://inspectioneering.com/tag/pascc
https://www.ssina.com/education/corrosion/chloride-stress-corrosion-cracking/
https://www.smolecule.com/products/b571748#polythionic-acid-scc-susceptibility-different-stainless-steels
https://www.smolecule.com/products/b571748#polythionic-acid-scc-susceptibility-different-stainless-steels
https://www.smolecule.com/products/b571748#polythionic-acid-scc-susceptibility-different-stainless-steels
https://www.smolecule.com/products/b571748#polythionic-acid-scc-susceptibility-different-stainless-steels
https://www.smolecule.com/contact?utm_src=support
https://www.smolecule.com/products/s571748?utm_src=pdf-bulk
https://www.smolecule.com/products/s571748?utm_src=pdf-header-pricing
https://www.smolecule.com/contact?utm_src=pdf-footer

Smolecule

Reliability Assessment & Statistical Comparison

Specifications & Pricing

Smolecule Contact
) o Address: Ontario, CA 91761, United

Your Ultimate Destination for Small-Molecule (aka. States

smolecule) Compounds, Empowering Innovative

Research Solutions Beyond Boundaries. Phone: (512) 262-9938
Email: info@smolecule.com
Web: www.smolecule.com

© 2026 Smolecule. All rights reserved. 717 Tech Support


https://www.smolecule.com/products/s571748?utm_src=pdf-header-pricing
https://www.smolecule.com/contact?utm_src=pdf-footer

